Cas no 2193064-47-8 (5-formyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid)

5-Formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring both formyl and carboxylic acid functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its pyrazolopyridine core structure is of particular interest in medicinal chemistry due to its potential bioactivity and role in constructing pharmacophores. The presence of reactive formyl and carboxyl groups allows for further derivatization, enabling applications in the development of novel drug candidates, agrochemicals, and functional materials. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its structural features make it suitable for cross-coupling reactions, condensation processes, and other transformations central to fine chemical synthesis.
5-formyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid structure
2193064-47-8 structure
Product Name:5-formyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid
CAS No:2193064-47-8
MF:C8H5N3O3
MW:191.143601179123
CID:6415365
PubChem ID:155487115
Update Time:2025-06-13

5-formyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-formyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid
    • 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 5-formyl-
    • 2193064-47-8
    • EN300-1705997
    • 5-Formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • Inchi: 1S/C8H5N3O3/c12-3-4-1-5-6(8(13)14)10-11-7(5)9-2-4/h1-3H,(H,13,14)(H,9,10,11)
    • InChI Key: JBZQMWNWLSMOIL-UHFFFAOYSA-N
    • SMILES: C12NN=C(C(O)=O)C1=CC(C=O)=CN=2

Computed Properties

  • Exact Mass: 191.03309103g/mol
  • Monoisotopic Mass: 191.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Density: 1.698±0.06 g/cm3(Predicted)
  • Boiling Point: 553.6±45.0 °C(Predicted)
  • pka: 1.83±0.30(Predicted)

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Additional information on 5-formyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid

Comprehensive Overview of 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 2193064-47-8)

5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 2193064-47-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, which is known for its versatile applications in drug discovery and material science. The presence of both formyl and carboxylic acid functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has surged, driven by its potential in targeting cancer therapeutics and neurodegenerative diseases. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, which are pivotal in precision medicine. The compound's ability to modulate enzyme activity has also made it a subject of study in metabolic disorder research, aligning with the growing focus on personalized healthcare solutions.

The synthesis of 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid involves multi-step organic reactions, often starting from readily available pyridine derivatives. Its CAS No. 2193064-47-8 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, meeting the stringent requirements of Good Manufacturing Practices (GMP).

From an industrial perspective, 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is often discussed in forums related to green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This aligns with global trends emphasizing Environmental, Social, and Governance (ESG) compliance in chemical manufacturing.

In the context of drug delivery systems, this compound's solubility and stability profiles are critical. Researchers are investigating its compatibility with nanocarriers and biodegradable polymers, addressing challenges in bioavailability. Such studies are frequently cited in publications on advanced drug formulation, a hot topic in pharmacokinetics.

For those searching "pyrazolopyridine derivatives uses" or "CAS 2193064-47-8 supplier," it's worth noting that this compound is commercially available in varying grades, from research-scale to bulk quantities. Its applications extend beyond pharmaceuticals to material science, where it serves as a precursor for organic electronic materials.

In summary, 5-formyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 2193064-47-8) represents a convergence of innovation in medicinal chemistry and industrial applications. Its relevance to biotech startups and academic research ensures its continued prominence in scientific literature and patent filings.

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